Cas no 374552-15-5 (POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE)
374552-15-5 structure
Product Name:POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE
CAS No:374552-15-5
MF:C11H9BrKN3S
MW:334.276560544968
CID:6899533
PubChem ID:21239941
Update Time:2025-04-30
POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE Chemical and Physical Properties
Names and Identifiers
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- Potassium 4-allyl-5-(3-bromophenyl)-4H-1,2,4-triazole-3-thiolate
- 374552-15-5
- AKOS003616687
- POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE
-
- Inchi: 1S/C11H10BrN3S.K/c1-2-6-15-10(13-14-11(15)16)8-4-3-5-9(12)7-8;/h2-5,7H,1,6H2,(H,14,16);/q;+1/p-1
- InChI Key: GJMOHHGWEUOERM-UHFFFAOYSA-M
- SMILES: BrC1=CC=CC(=C1)C1=NN=C(N1CC=C)[S-].[K+]
Computed Properties
- Exact Mass: 332.93376Da
- Monoisotopic Mass: 332.93376Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.7Ų
POTASSIUM 4-ALLYL-5-(3-BROMOPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOLATE Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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